5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide
Overview
Description
5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical structure and its ability to interact with various biological targets in the human body.
Scientific Research Applications
Synthesis and Urease Inhibition
5-Bromo-N-(2-chloroethyl)thiophene-2-sulfonamide has been used in the synthesis of new 5-aryl-thiophenes bearing a sulfonamide moiety. These compounds have demonstrated significant urease inhibition activity, with one compound showing an IC50 value of approximately 30.8 μg/mL, which is more potent than the standard thiourea (Noreen et al., 2017)(Noreen et al., 2017).
Catalytic Applications
The compound has also been used as a catalyst in the synthesis of various derivatives, such as 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s (Khazaei et al., 2014)(Khazaei et al., 2014) and in the preparation of 1-carbamato-alkyl-2-naphthol and 1-thioamido-alkyl-2-naphthol derivatives (Khazaei et al., 2015)(Khazaei et al., 2015).
Anti-Proliferative Properties
A sodium salt derivative of 5-bromo-thiophene-2-sulfonic acid was developed for its anti-proliferative properties, indicating potential applications in therapeutic domains (Yates et al., 2009)(Yates et al., 2009).
Enzyme Inhibition and Anticonvulsant Activities
Thiophene-2-sulfonamide derivatives, including this compound, have shown potential in cerebrovasodilatation through selective inhibition of the enzyme carbonic anhydrase. Some of these compounds exhibit significant anticonvulsant activities (Barnish et al., 1981)(Barnish et al., 1981).
Solubilization Studies
The solubilization of thiophene derivatives like this compound by anionic surfactants has been studied, revealing insights into the interactions between these compounds and surfactant media (Saeed et al., 2017)(Saeed et al., 2017).
Cytotoxicity Studies
Additionally, research on the cytotoxicity of aminomethylselenopheno[3,2-b]thiophene sulfonamides, a related class of compounds, suggests potential for further exploration in the field of cancer treatment (Arsenyan et al., 2016)(Arsenyan et al., 2016).
Future Directions
properties
IUPAC Name |
5-bromo-N-(2-chloroethyl)thiophene-2-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrClNO2S2/c7-5-1-2-6(12-5)13(10,11)9-4-3-8/h1-2,9H,3-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBMQODXPAZVHQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)S(=O)(=O)NCCCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrClNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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